8-(2-((4-butylphenyl)amino)ethyl)-1,3,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-[2-(4-butylanilino)ethyl]-2,4,7-trimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C22H28N6O2/c1-5-6-7-16-8-10-17(11-9-16)23-12-13-27-15(2)14-28-18-19(24-21(27)28)25(3)22(30)26(4)20(18)29/h8-11,14,23H,5-7,12-13H2,1-4H3
• InChI Key: SGAYAHIVDSQKAW-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NCCN2C(=CN3C2=NC4=C3C(=O)N(C(=O)N4C)C)C
• Molecular Formula: C22H28N6O2
• Molecular Weight: 408.5 g/mol
• CAS No.: 923204-05-1

Description

8-(2-((4-butylphenyl)amino)ethyl)-1,3,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C22H28N6O2 and its molecular weight is 408.506. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

For instance, boronic acids and their esters are often used in the design of new drugs and drug delivery devices, particularly as boron-carriers suitable for neutron capture therapy .

Pharmacokinetics

Boronic acids and their esters are only marginally stable in water, and their hydrolysis is considerably accelerated at physiological ph . This could potentially affect the compound’s bioavailability and pharmacokinetics.

Action Environment

The action, efficacy, and stability of this compound could be influenced by various environmental factors such as pH and temperature. For instance, the rate of hydrolysis of boronic acids and their esters is strongly influenced by pH .